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Compound of Interest

Compound Name: 3-Nitrobenzyl alcohol

Cat. No.: B1208868 Get Quote

This guide provides immediate, essential safety and logistical information for handling 3-
Nitrobenzyl alcohol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Chemical Identifier:

Name: 3-Nitrobenzyl alcohol

Synonyms: 3-nitrobenzenemethanol; Benzenemethanol, 3-nitro-(9CI); m-

nitrobenzylalcohol[1][2]

CAS No.: 619-25-0[1][2]

Molecular Formula: C7H7NO3[1]

Hazard Summary: 3-Nitrobenzyl alcohol is a toxic solid that is harmful if swallowed, in contact

with skin, or inhaled.[1][2] It causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Nitrobenzyl alcohol to minimize

exposure.
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Protection Type Required Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[3][4]

Conforming to EN 166 (EU) or

NIOSH (US).[3]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) and

fire/flame resistant and

impervious clothing.[3]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[3]

Respiratory Protection

A full-face respirator with a

particulates filter is required if

exposure limits are exceeded

or if irritation is experienced.[2]

[3]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[2]

Handling and Storage Procedures
Handling:

Work in a well-ventilated area.[3][5]

Avoid contact with skin and eyes.[3][5]

Do not breathe dust.[1][2]

Avoid formation of dust and aerosols.[3]

Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[6][7]

Storage:

Store in a tightly closed container.[3][5]
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Keep in a dry, cool, and well-ventilated place.[1][3]

Store away from incompatible materials such as oxidizing agents and foodstuff containers.[3]

[5][6]

Emergency Procedures
Immediate action is crucial in case of exposure or spillage.

Emergency Situation First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation occurs.[3]

Eye Contact

Rinse with pure water for at least 15 minutes,

also under the eyelids. Seek immediate medical

attention.[2][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Spillage

Evacuate personnel to a safe area. Avoid dust

formation. Use personal protective equipment.

Collect the spilled material with spark-proof tools

and place it in a suitable, closed container for

disposal.[3]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.
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Waste Type Disposal Procedure

Unused Product
Dispose of contents/container to an approved

waste disposal plant.[2][7]

Contaminated PPE
Dispose of as hazardous waste in accordance

with local regulations.

Spill Residue
Collect in a suitable, closed container and

dispose of as hazardous waste.[3]
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Workflow for Safe Handling of 3-Nitrobenzyl Alcohol

Preparation

Wear Appropriate PPE:
- Safety Goggles

- Impermeable Gloves
- Protective Clothing

- Respirator (if needed)

Step 1

Handling in Ventilated Area

Step 2

Weighing and Transfer

Step 3

Emergency Spill or ExposurePost-Handling

Step 4

Decontaminate Work Area

Properly Store or Dispose of Chemical

Remove and Dispose of PPE

Wash Hands Thoroughly

Follow Emergency Procedures

IMMEDIATE ACTION

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Nitrobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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